Cas no 3770-46-5 (5-quinolin-4-yl-1,2-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-quinolin-4-yl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 3770-46-5
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 1485382
• PubChem ID: 3007103
• Update Time: 2025-04-21

5-quinolin-4-yl-1,2-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-quinolin-4-yl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 5-quinolin-4-yl-1,2-dihydro-1,2,4-triazole-3-thione
• SCHEMBL541474
• Quinoline, 4-(3-mercapto-1H-1,2,4-triazol-5-yl)-
• 5-(4-Quinolyl)-1H-1,2,4-triazole-3-thiol
• 3770-46-5
• 5-(4-quinolyl)-4H-1,2,4-triazole-3-thiol
• 4H-1,2,4-Triazole-3-thiol, 5-(4-quinolinyl)-
• AKOS020152195
• 1H-1,2,4-Triazole-3-thiol, 5-(4-quinolyl)-
• DTXSID90191138

• Inchi： 1S/C11H8N4S/c16-11-13-10(14-15-11)8-5-6-12-9-4-2-1-3-7(8)9/h1-6H,(H2,13,14,15,16)
• InChI Key： OXHJNEQUQRCQLW-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CN=C3C=CC=CC=23)NN1

Computed Properties

• Exact Mass: 228.04714
• Monoisotopic Mass: 228.046967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.5
• Boiling Point: 388.7°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.804
• PSA: 54.46